Cas no 1249448-19-8 (2-(chloromethyl)-6-(propan-2-yloxy)pyridine)

• Product Name: 2-(chloromethyl)-6-(propan-2-yloxy)pyridine
• CAS No: 1249448-19-8
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• CID: 5167786
• PubChem ID: 62240892
• Update Time: 2025-07-19

2-(chloromethyl)-6-(propan-2-yloxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-6-(propan-2-yloxy)pyridine
• 2-(chloromethyl)-6-propan-2-yloxypyridine
• 2-(Chloromethyl)-6-(1-methylethoxy)pyridine
• 2-(chloromethyl)-6-isopropoxypyridine

• Inchi： 1S/C9H12ClNO/c1-7(2)12-9-5-3-4-8(6-10)11-9/h3-5,7H,6H2,1-2H3
• InChI Key： PNKHQMLSJYYKCU-UHFFFAOYSA-N
• SMILES： ClCC1=CC=CC(=N1)OC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• XLogP3: 2.4
• Topological Polar Surface Area: 22.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-(chloromethyl)-6-(propan-2-yloxy)pyridine

Recent Advances in the Study of 2-(Chloromethyl)-6-(propan-2-yloxy)pyridine (CAS: 1249448-19-8)

2-(Chloromethyl)-6-(propan-2-yloxy)pyridine (CAS: 1249448-19-8) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents and its role in chemical synthesis. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its applications, synthesis methods, and biological activities.

One of the most notable applications of 2-(chloromethyl)-6-(propan-2-yloxy)pyridine is its use as a building block in the synthesis of kinase inhibitors. Kinases play a crucial role in cell signaling pathways, and their dysregulation is often associated with cancer and other diseases. Recent research has demonstrated the efficacy of derivatives of this compound in targeting specific kinases, offering potential therapeutic benefits. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of pyridine-based inhibitors using 2-(chloromethyl)-6-(propan-2-yloxy)pyridine as a precursor, showing promising results in preclinical models of breast cancer.

In addition to its pharmaceutical applications, 2-(chloromethyl)-6-(propan-2-yloxy)pyridine has also been investigated for its role in agrochemicals. Its structural features make it a valuable intermediate in the synthesis of herbicides and pesticides. A recent study in the Journal of Agricultural and Food Chemistry explored the use of this compound in the development of new herbicides with improved efficacy and reduced environmental impact. The study highlighted the compound's versatility and potential for creating more sustainable agrochemical solutions.

The synthesis of 2-(chloromethyl)-6-(propan-2-yloxy)pyridine has also seen advancements in recent years. Traditional methods often involve multi-step reactions with low yields and high costs. However, a recent publication in Organic Process Research & Development described a novel, more efficient synthesis route that improves yield and reduces waste. This method utilizes green chemistry principles, aligning with the growing demand for environmentally friendly chemical processes.

Despite its promising applications, challenges remain in the large-scale production and utilization of 2-(chloromethyl)-6-(propan-2-yloxy)pyridine. Issues such as stability, scalability, and cost-effectiveness need to be addressed to fully realize its potential. Ongoing research is focused on optimizing synthesis protocols and exploring new derivatives with enhanced properties. Collaborative efforts between academia and industry are expected to drive further innovations in this area.

In conclusion, 2-(chloromethyl)-6-(propan-2-yloxy)pyridine (CAS: 1249448-19-8) continues to be a compound of significant interest in the fields of pharmaceuticals and agrochemicals. Recent studies have expanded our understanding of its applications and improved synthesis methods, paving the way for future advancements. As research progresses, this compound is likely to play an increasingly important role in the development of new therapeutic and agrochemical agents.